molecular formula C11H11BrN2 B7851894 6-bromo-N,2-dimethylquinolin-4-amine

6-bromo-N,2-dimethylquinolin-4-amine

Cat. No.: B7851894
M. Wt: 251.12 g/mol
InChI Key: CMHRMBUUPANIFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-N,2-dimethylquinolin-4-amine is a brominated quinoline derivative featuring a methyl group at position 2 and an N-methylated amine at position 4. The bromine atom at position 6 enhances electronic properties and binding affinity, while the methyl groups at positions 2 and N-4 likely influence steric and pharmacokinetic profiles. This compound belongs to the 4-anilinoquinoline scaffold, a class known for modulating kinase activity by targeting ATP-binding pockets .

Properties

IUPAC Name

6-bromo-N,2-dimethylquinolin-4-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11BrN2/c1-7-5-11(13-2)9-6-8(12)3-4-10(9)14-7/h3-6H,1-2H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CMHRMBUUPANIFB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C2C=C(C=CC2=N1)Br)NC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11BrN2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparative Data Table

Compound Name Core Structure Substituents (Positions) Molecular Weight (g/mol) Key Properties/Applications Synthesis Yield Reference ID
6-Bromo-N,2-dimethylquinolin-4-amine Quinoline Br (6), CH₃ (2), N-CH₃ (4) 251.11* Kinase inhibition (inferred) N/A
6-Bromo-N-methylquinolin-4-amine Quinoline Br (6), N-CH₃ (4) 237.10 Kinase research 99%
6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine Quinoline Br (6), C₆H₃(CF₂H) (4) 349.01 Selective kinase inhibition 83%
6-Bromo-N-(thiophen-2-ylmethyl)quinazolin-4-amine Quinazoline Br (6), CH₂-thiophene (4) 362.10 CLK1/CDC2 kinase inhibition 58%
6-Fluoro-2-methylquinolin-4-amine Quinoline F (6), CH₃ (2) 188.20 Solubility optimization N/A

*Calculated based on formula C₁₁H₁₂BrN₂.

Key Research Findings

  • Substituent Impact : Bromine at position 6 enhances binding affinity, while methyl groups at positions 2 and N-4 improve selectivity by reducing off-target interactions .
  • Heterocycle Choice: Quinazolines exhibit higher polarity but lower cell permeability compared to quinolines, making them suitable for extracellular targets .
  • Fluorine vs. Bromine : Fluorine improves metabolic stability, whereas bromine offers stronger halogen bonding in kinase pockets .
  • Synthetic Efficiency : Microwave-assisted methods (e.g., Suzuki coupling) achieve higher yields (58–83%) compared to traditional reflux (68%) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.